Cas no 2228581-17-5 (2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228581-17-5
• MF: C₇H₆Cl₂FNO₂S
• MW: 258.097442150116
• CID: 5997779
• PubChem ID: 165649050
• Update Time: 2025-05-20

2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride
• 2228581-17-5
• EN300-2002198

• Inchi： 1S/C7H6Cl2FNO2S/c8-5-3-6(11-7(9)4-5)1-2-14(10,12)13/h3-4H,1-2H2
• InChI Key： YKMMNXYNIRQWGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)CCS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 256.9480332g/mol
• Monoisotopic Mass: 256.9480332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228581-17-5)

2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride, with the CAS number 2228581-17-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a dichloropyridine moiety and a sulfonyl fluoride functional group. These features contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride is C₉H₆Cl₂FNO₃S, and its molecular weight is 303.06 g/mol. The compound's chemical structure can be represented as:

C9H6Cl2FNO3S

The synthesis of 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride typically involves multi-step reactions, starting from readily available starting materials such as 4,6-dichloropyridine and ethylene glycol. The key steps include the formation of the sulfonyl chloride intermediate followed by its conversion to the sulfonyl fluoride through a fluorination reaction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride has been investigated for its potential as a building block in the synthesis of bioactive molecules. Its unique combination of functional groups makes it an attractive candidate for the development of new drugs targeting various diseases. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against specific enzymes and receptors involved in cancer and inflammatory diseases.

A notable example is the use of 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride in the synthesis of inhibitors for protein kinases, which are key enzymes involved in cell signaling pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their ability to selectively inhibit the activity of specific kinases without affecting other cellular processes. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Beyond its applications in drug discovery, 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride has also been explored for its potential in agrochemicals and materials science. In agrochemical research, compounds derived from this scaffold have been evaluated for their herbicidal and fungicidal properties. Preliminary studies suggest that these derivatives exhibit high efficacy against a range of plant pathogens while maintaining low toxicity to non-target organisms.

In materials science, the unique electronic properties of 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. These materials have applications in electronic devices, solar cells, and sensors, where their tunable properties can be leveraged to optimize performance.

The safety profile of 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride is an important consideration in its use across various industries. Extensive toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have generally shown that the compound is stable under normal handling conditions and does not pose significant hazards when used appropriately. However, standard safety protocols should always be followed when handling this compound to ensure the well-being of laboratory personnel.

In conclusion, 2-(4,6-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228581-17-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure and functional groups make it an attractive building block for the synthesis of bioactive molecules with therapeutic potential. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern scientific endeavors.